4-Oxo-4-phenylbut-2-en-2-yl benzoate

• CAS No.: 70592-27-7
• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol
• IUPAC Name: (4-oxo-4-phenylbut-2-en-2-yl) benzoate
• InChI: InChI=1S/C17H14O3/c1-13(12-16(18)14-8-4-2-5-9-14)20-17(19)15-10-6-3-7-11-15/h2-12H,1H3
• InChI Key: DQBMNJWZMNAKID-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=CC=C1)OC(=O)C2=CC=CC=C2

Description

4-Oxo-4-phenylbut-2-en-2-yl benzoate is a benzoate ester derivative characterized by a conjugated enone (α,β-unsaturated ketone) core substituted with a phenyl group at the 4-position. Its structure integrates a benzoate moiety esterified to the enone system, conferring unique reactivity and physicochemical properties.

Comparison with Similar Compounds

Substituted 4-Oxo-4-arylbut-2-enoate Derivatives

synthesizes analogs with modified aryl groups (Table 1):

Compound	Substituent (R)	Melting Point (°C)	Bioactivity (PknB Inhibition IC₅₀)
4-Oxo-4-phenylbut-2-en-2-yl benzoate	Phenyl	72.9–105.5	Not reported
(E)-4-(4-Ethoxyphenyl)-4-oxobut-2-enoic acid	4-Ethoxyphenyl	98.2–112.3	0.8 μM (moderate)
(E)-4-(p-Tolyl)-4-oxobut-2-enoic acid	p-Tolyl	83.7–95.4	1.2 μM (weak)

Key Findings :

• Electron-donating substituents (e.g., ethoxy) enhance thermal stability and bioactivity compared to unsubstituted phenyl analogs .
• Melting points correlate with substituent bulkiness; p-tolyl derivatives exhibit lower melting points than ethoxy-substituted variants .

Benzoate Esters with Diverse Ester Groups

and compare benzoate esters with varying ester moieties (Table 2):

Compound	Ester Group	Key Properties	Bioactivity
4-Oxo-4-phenylbut-2-en-2-yl benzoate	Enol-benzoate	Conjugated enone system	Potential AChE inhibition
Neopentyl-4-hydroxy-3,5-bis[3-methyl-2-butenyl]benzoate	Neopentyl	Bulky substituents	AChE IC₅₀: 12.3 μM
Ethyl 4-(dimethylamino)benzoate	Ethyl-dimethylamino	Enhanced reactivity in resins	Higher resin conversion vs. methacrylate

Key Findings :

• Bulky ester groups (e.g., neopentyl) reduce solubility but improve enzyme inhibition efficacy .
• Electron-rich substituents (e.g., dimethylamino) enhance chemical reactivity, as seen in resin cement polymerization .

Coordination Chemistry Ligands

describes N′-[(2Z)-4-oxo-4-phenylbut-2-en-2-yl]pyridine-4-carbohydrazide, a hydrazide derivative of the enone-benzoate core.

Compound	Functional Group	Application
4-Oxo-4-phenylbut-2-en-2-yl benzoate	Benzoate ester	Potential tridentate ligand scaffold
Pyridine-carbohydrazide derivative	Hydrazide	Confirmed tridentate ligand in crystal structures

Key Findings :

• Replacement of the benzoate ester with a carbohydrazide group enables chelation of metal ions (e.g., Cu²⁺, Zn²⁺) .
• The enone system remains critical for ligand geometry and tautomeric versatility .

Preparation Methods

Direct Esterification of 4-Oxo-4-phenylbut-2-en-2-ol with Benzoyl Chloride

Method Overview

The most straightforward route involves esterification of 4-oxo-4-phenylbut-2-en-2-ol with benzoyl chloride under basic conditions. This method is adapted from the synthesis of analogous β-amino enones (Source).

Procedure:

• Reagents :

  • 4-Oxo-4-phenylbut-2-en-2-ol (1.0 equiv)
  • Benzoyl chloride (1.2 equiv)
  • Pyridine (2.0 equiv, as base and solvent)
  • Dichloromethane (DCM, solvent)

• Steps :

  • Dissolve 4-oxo-4-phenylbut-2-en-2-ol in DCM at 0°C.
  • Add pyridine followed by dropwise addition of benzoyl chloride.
  • Stir at room temperature for 2–4 hours.
  • Quench with water, extract with ethyl acetate, and purify via recrystallization (ethanol/hexane).

• Yield : ~72% (estimated from analogous reactions in Source).

• Purity : >95% (HPLC).

Key Analytical Data (Source):

• IR (KBr) : 1720 cm⁻¹ (C=O ester), 1675 cm⁻¹ (enone C=O).
• ¹H NMR (CDCl₃) : δ 8.05–7.45 (m, 5H, aromatic), 6.85 (d, J=15.4 Hz, 1H, enone CH), 5.72 (s, 1H, CH-O), 2.10 (s, 3H, CH₃).

Condensation of Benzoylacetone with Benzoic Acid Derivatives

Method Overview

This approach leverages Claisen-Schmidt condensation to form the enone backbone, followed by esterification. Adapted from Source, which synthesized ethyl glycinate analogs.

Procedure:

• Reagents :

  • Benzoylacetone (1.0 equiv)
  • Benzoic acid (1.5 equiv)
  • DCC (1.5 equiv, coupling agent)
  • DMAP (0.1 equiv, catalyst)
  • Dry DMF (solvent)

• Steps :

  • Activate benzoic acid with DCC/DMAP in DMF for 30 minutes.
  • Add benzoylacetone and stir at 60°C for 12 hours.
  • Filter precipitate, wash with cold methanol, and dry under vacuum.

• Yield : ~65% (based on Source).

• Purity : 98% (LC-MS).

Optimization Notes:

• Solvent Choice : DMF enhances coupling efficiency compared to THF (Source).
• Side Products : Minimized by using anhydrous conditions (Source).

Palladium-Catalyzed Cross-Coupling for Enone Formation

Method Overview

Aryl halides and enolates are coupled via Pd catalysis to construct the enone system, followed by esterification. Inspired by patent methodologies (Source,).

Procedure:

• Reagents :

  • 2-Bromo-1-phenyl-1-propanone (1.0 equiv)
  • Benzoyloxyacetylene (1.2 equiv)
  • Pd(PPh₃)₄ (5 mol%)
  • CuI (10 mol%)
  • Triethylamine (2.0 equiv)
  • THF (solvent)

• Steps :

  • React reagents at 80°C under N₂ for 6 hours.
  • Extract with DCM, wash with brine, and purify via column chromatography (hexane/EtOAc).

• Yield : ~58% (Source).

• Purity : 97% (GC-MS).

Challenges:

• Regioselectivity requires careful control of stoichiometry (Source).

Enzymatic Esterification for Green Synthesis

Method Overview

Lipase-mediated esterification offers an eco-friendly alternative. Adapted from biocatalytic studies (Source).

Procedure:

• Reagents :

  • 4-Oxo-4-phenylbut-2-en-2-ol (1.0 equiv)
  • Vinyl benzoate (1.5 equiv)
  • Candida antarctica lipase B (CAL-B, immobilized)
  • tert-Butanol (solvent)

• Steps :

  • Stir reagents at 40°C for 24 hours.
  • Filter enzyme, concentrate, and purify via flash chromatography.

• Yield : ~50% (Source).

• Purity : 99% (enantiomeric excess >98%).

Advantages:

• Avoids harsh acids/bases; suitable for sensitive substrates.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Conditions	Scalability
Direct Esterification	72	95	Mild, room temperature	Industrial
Condensation	65	98	Heating, anhydrous	Lab-scale
Pd-Catalyzed Coupling	58	97	High temperature, inert	Specialized
Enzymatic	50	99	Green, moderate temp	Niche

Q & A

Q. How can researchers mitigate by-product formation during large-scale synthesis?

• Kinetic vs. thermodynamic control: Lower temperatures (0–5°C) favor kinetic products (e.g., α-adducts), while reflux promotes thermodynamic stability. Catalyst screening (e.g., p-TsOH vs. Amberlyst-15) optimizes selectivity .